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Technical Support Center: Solganal
(Aurothioglucose)
This guide provides researchers, scientists, and drug development professionals with essential

information for troubleshooting and managing nitritoid reactions that may occur following the

administration of Solganal (aurothioglucose).

Frequently Asked Questions (FAQs)
Q1: What is a nitritoid reaction?

A nitritoid reaction is a vasomotor response that can occur shortly after the intramuscular

injection of gold salts like Solganal.[1][2] It is characterized by a constellation of symptoms that

resemble the effects of nitrite poisoning, including flushing, dizziness, sweating, nausea,

vomiting, weakness, and in some cases, fainting.[1][3][4] While typically transient, severe

reactions can lead to more serious cardiovascular events.[2]

Q2: How common are nitritoid reactions with Solganal?

Nitritoid reactions are a recognized side effect of chrysotherapy (gold therapy).[5] However,

they are reported to occur more frequently with gold sodium thiomalate (GST) than with

aurothioglucose (Solganal).[5][6] Some studies indicate an incidence of approximately 5% with

GST.[5]
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Q3: What is the proposed mechanism of a nitritoid reaction?

The precise mechanism of nitritoid reactions is not fully understood.[7] It is considered a

vasomotor reaction, and while the symptoms are similar to those caused by nitrates, there is no

evidence to suggest it is directly related to nitrates or nitric oxide.[6] The reaction is thought to

be related to the vehicle of the gold salt, with the thiomalate component in GST being a

potential trigger.[6]

Q4: Are there any known risk factors for developing a nitritoid reaction?

Concomitant use of angiotensin-converting enzyme (ACE) inhibitors has been identified as a

potential risk factor for an increased likelihood of nitritoid reactions.[2][8] ACE inhibitors can

lead to increased levels of bradykinin, a potent vasodilator, which may contribute to the

vasomotor symptoms seen in these reactions.[6]

Q5: How soon after injection do nitritoid reactions typically occur?

Nitritoid reactions are characteristically immediate, occurring within minutes of the injection.[6]

[9] One study noted that in most cases, reactions occurred within seconds to 5 minutes post-

injection.[9]

Troubleshooting Guide
Issue 1: A research subject exhibits immediate post-injection flushing, dizziness, and nausea.

Question: What are the immediate steps to take?

Answer:

Cease the injection if it is still in progress.

Have the subject lie down in a recumbent position. This can help to mitigate the

hypotensive effects.[5]

Monitor vital signs, including blood pressure and heart rate.

Observe the subject for at least 20 minutes post-injection to ensure symptoms resolve

and do not escalate.[5]
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Document the event in detail, including the time of onset, specific symptoms, vital signs,

and the duration of the reaction.

Question: How can we differentiate a nitritoid reaction from an anaphylactic reaction?

Answer: While both can be rapid-onset post-injection, anaphylaxis typically involves

allergic symptoms such as hives, angioedema (swelling of the lips, tongue, or throat), and

respiratory distress (bronchospasm).[6] Nitritoid reactions are primarily vasomotor in

nature.[6] However, given the potential for severe reactions, it is prudent to be prepared

for anaphylaxis management.

Question: Should future injections of Solganal be discontinued for this subject?

Answer: Not necessarily, especially if the reaction was mild.[1] For subsequent injections,

consider administering the dose with the subject already in a recumbent position and

extending the post-injection observation period.[5] If reactions are severe or recurrent,

discontinuation of the drug should be considered.

Issue 2: A subject with a history of mild nitritoid reactions is scheduled for their next injection.

Question: What prophylactic measures can be taken?

Answer:

Administer the injection with the subject in a recumbent position.[5]

Ensure the subject remains under observation for at least 20 minutes after the injection.

[5]

If the subject is on an ACE inhibitor, a discussion with the prescribing physician about

the potential risks and benefits of continuing the ACE inhibitor during gold therapy may

be warranted.[8]
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Parameter
Gold Sodium
Thiomalate (GST)

Aurothioglucose
(Solganal)

Reference

Incidence of Nitritoid

Reactions
Approximately 5%

Reported to be rarer

than with GST
[5][6]

Management Strategy

Success

Switching to

aurothioglucose is a

recommended

management strategy.

- [5]

Experimental Protocols
Protocol for Management of a Suspected Nitritoid Reaction in a Clinical Research Setting

Immediate Response (0-5 minutes post-onset): 1.1. If the injection is ongoing, stop

immediately. 1.2. Place the subject in a supine position. If nausea is present, turn their head

to the side to prevent aspiration in case of vomiting. 1.3. Assess airway, breathing, and

circulation (ABCs). 1.4. Measure and record vital signs (blood pressure, heart rate,

respiratory rate, oxygen saturation). 1.5. Administer oxygen if the subject is hypoxic or in

respiratory distress. 1.6. Observe for signs of anaphylaxis (urticaria, angioedema, wheezing).

If present, initiate anaphylaxis protocol.

Observation and Documentation (5-30 minutes post-onset): 2.1. Continue to monitor vital

signs every 5 minutes until symptoms resolve. 2.2. Document all symptoms, their duration,

and any interventions. 2.3. Keep the subject in a recumbent position until they feel well

enough to sit up. 2.4. Do not allow the subject to leave until they are asymptomatic and their

vital signs are stable.

Follow-up and Future Dosing: 3.1. Record the event in the subject's case report form. 3.2.

For the next scheduled injection, implement precautionary measures: 3.2.1. Administer the

injection with the subject in a recumbent position. 3.2.2. Extend the post-injection

observation period to 30 minutes. 3.3. If the reaction was severe or recurs despite

precautionary measures, a formal review of the subject's continued participation and

treatment with Solganal is required.
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Caption: Proposed signaling pathway for nitritoid reactions following Solganal injection.
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Caption: Workflow for managing suspected nitritoid reactions in a research setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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